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Compound of Interest

Compound Name: 1H,8H-Perfluorooctane
CAS No.: 307-99-3
Cat. No.: B1586759
Get Quote
. J

1H,8H-Perfluorooctane is a fluorinated hydrocarbon, a class of compounds noted for their
unique physical properties and industrial applications. As with any chemical substance used in
research and development, a thorough understanding of its hazard profile and safety
requirements is not merely a regulatory formality but a cornerstone of responsible scientific
practice. This guide provides an in-depth analysis of the safety data associated with 1H,8H-
Perfluorooctane, moving beyond a simple recitation of facts to offer a field-proven perspective
on risk mitigation and safe handling protocols for researchers, scientists, and drug
development professionals. The causality behind each recommendation is explored to
empower laboratory personnel with the knowledge to work safely and effectively.

Section 1: Chemical Identification

Correctly identifying a chemical is the first critical step in assessing its risks. Ambiguity in
nomenclature can lead to the misapplication of safety protocols.
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Identifier Data Source

1,11,2,2,3,3,4,5,5,6,6,7,7,8,8-

Chemical Name PubChem[1]
Hexadecafluorooctane
Synonym(s) 1H,8H-Perfluorooctane ChemicalBook[2]
CAS Number 307-99-3 ChemicalBook[2]
Molecular Formula CsHzF16 PubChem[1]
Molecular Weight 402.08 g/mol PubChem[1]
) F3C-(CF2)3-CHz2-CH2-(CF2)2-
Chemical Structure CF Inferred from name
3

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a universal framework for classifying
chemical hazards. According to data submitted to the European Chemicals Agency (ECHA),
1H,8H-Perfluorooctane presents moderate but significant hazards that demand careful
management.[1]

The substance is classified as an irritant.[2] This is a common characteristic of many fluorinated
compounds, which can interact with biological tissues. The primary risks are associated with
direct contact and inhalation.
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GHS Hazard . .
Hazard Class o Signal Word Pictogram
Classification Statement

Skin
] o ] ] H315: Causes i )
Corrosion/Irritatio ~ Skin Irrit. 2 o Warning Irritant
skin irritation
n

H319: Causes

Serious Eye ) ) ) )
o Eye Irrit. 2 serious eye Warning Irritant
Damage/Irritation o
irritation
-~ H335: May
Specific Target ) ) ]
o STOT SE 3 cause respiratory  Warning Irritant
Organ Toxicity o
irritation

Source: PubChem[1]

The interconnected nature of these hazards stems from the compound's irritant properties.
Direct contact with the skin or eyes can provoke a localized inflammatory response, while
inhalation can irritate the sensitive mucosal linings of the respiratory tract.
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Hazard Profile: 1H,8H-Perfluorooctane

GHS Hazard Classes

on inhalation | | Respiratory Irritation (H335)

f

»| Eye Irritation (H319)

1H,8H-Perfluorooctane

on contact

»- Skin Irritation (H315)
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Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental release.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1586759/docs?utm_src=pdf-body-img#introduction-understanding-the-profile-of-1h-8h-perfluorooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 6: Safe Handling, Storage, and Exposure
Control

Preventing exposure is the most effective safety strategy. This is achieved through a
combination of engineering controls, administrative procedures, and personal protective
equipment (PPE)—a concept known as the "Hierarchy of Controls."

Hierarchy of Controls

Elimination " 5 e PPE
(Most Effective) Engineering Controls Administrative Controls (Least Effective)

Click to download full resolution via product page
Caption: The hierarchy of controls for mitigating chemical exposure risks.

e Engineering Controls: Always handle 1H,8H-Perfluorooctane inside a certified chemical
fume hood to ensure adequate ventilation and prevent inhalation of vapors. [3]JEmergency
eye wash stations and safety showers must be readily accessible in the immediate work
area. [4]* Administrative Controls: Do not work alone when handling this chemical. Develop
and strictly follow Standard Operating Procedures (SOPs). [5]Do not eat, drink, or smoke in
laboratory areas. [6][7]Wash hands thoroughly after handling. [8]* Personal Protective
Equipment (PPE): The last line of defense. The following PPE is mandatory when handling
1H,8H-Perfluorooctane:
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Protection Type Specification Rationale
ANSI z87.1-compliant safety Protects against accidental
Eye/Face glasses with side shields or splashes causing serious eye
chemical splash goggles. [9] irritation.

Chemically impermeable ) ]
) o Prevents direct skin contact
Skin gloves (e.g., nitrile, neoprene). L
and subsequent irritation.
[3]A lab coat should be worn.

Not typically required if

handled in a fume hood. If ] ]
S Prevents inhalation of vapors
) ventilation is inadequate, a )
Respiratory ] that cause respiratory tract
NIOSH-approved respirator o
) ) ) irritation.
with organic vapor cartridges

should be used.

Storage Requirements

» Store in a tightly closed container in a dry, cool, and well-ventilated area. [4][6][10]* Keep
away from incompatible materials, such as strong oxidizing agents.

» Store locked up or in a otherwise secure area. [11][12]

Section 7: Physical and Chemical Properties

Understanding the physical properties of a substance is crucial for predicting its behavior
during handling, storage, and in the event of a spill.

Property Value

Appearance Colourless liquid

Boiling Point 134-138 °C

Density 1.7753 g/cm?3 (at 15.00 °C)

Source: ChemicalBook[2]
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Section 8: Toxicological and Ecological Information

Detailed toxicological data for 1H,8H-Perfluorooctane specifically is not widely available.
However, the GHS classification indicates it is an irritant to the skin, eyes, and respiratory
system. [1] From a broader perspective, many per- and polyfluoroalkyl substances (PFAS) are
known for their environmental persistence. [1L3]While the specific bioaccumulation and long-
term ecological impact of 1H,8H-Perfluorooctane are not well-documented, it is imperative to
prevent its release into the environment. All waste must be treated as hazardous and disposed
of according to strict environmental regulations to prevent contamination of drains, soil, or
waterways. [8]JAnimal studies on related compounds like PFOS and PFOA have shown various
toxic effects, including on the liver and gastrointestinal tract, though these are different
molecules and direct extrapolation of toxicity is not scientifically valid. [14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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